Cas no 1598337-74-6 (2-Methoxy-2-(1,3-thiazol-4-yl)ethan-1-amine)

• Product Name: 2-Methoxy-2-(1,3-thiazol-4-yl)ethan-1-amine
• CAS No: 1598337-74-6
• MF: C₆H₁₀N₂OS
• MW: 158.221399784088
• CID: 5698164
• PubChem ID: 121599296
• Update Time: 2025-07-19

2-Methoxy-2-(1,3-thiazol-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• AKOS026733188
• EN300-1237169
• 1598337-74-6
• 2-Methoxy-2-(1,3-thiazol-4-yl)ethan-1-amine
• 4-Thiazoleethanamine, β-methoxy-

• Inchi： 1S/C6H10N2OS/c1-9-6(2-7)5-3-10-4-8-5/h3-4,6H,2,7H2,1H3
• InChI Key： BGIPXSXFJHMMEO-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C(CN)OC

Computed Properties

• Exact Mass: 158.05138412g/mol
• Monoisotopic Mass: 158.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.196±0.06 g/cm3(Predicted)
• Boiling Point: 260.4±25.0 °C(Predicted)
• pka: 7.02±0.10(Predicted)

Additional information on 2-Methoxy-2-(1,3-thiazol-4-yl)ethan-1-amine

Professional Introduction to 2-Methoxy-2-(1,3-thiazol-4-yl)ethan-1-amine (CAS No. 1598337-74-6)

2-Methoxy-2-(1,3-thiazol-4-yl)ethan-1-amine, identified by the chemical compound code CAS No. 1598337-74-6, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their broad spectrum of biological activities and utility in drug development. The structural framework of 2-Methoxy-2-(1,3-thiazol-4-yl)ethan-1-amine incorporates a methoxy group and a thiazole ring, both of which are pivotal in modulating its chemical reactivity and biological interactions.

The thiazole moiety in this compound is particularly noteworthy, as it serves as a common pharmacophore in numerous therapeutic agents. Thiazole derivatives have been extensively studied for their antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The presence of the 1,3-thiazol-4-yl substituent enhances the compound's potential to interact with biological targets, making it a valuable scaffold for medicinal chemists. Recent advancements in computational chemistry and molecular modeling have further elucidated the role of thiazole-based compounds in modulating enzyme activity and receptor binding, which aligns with the growing interest in 2-Methoxy-2-(1,3-thiazol-4-yl)ethan-1-amine as a lead compound.

One of the most compelling aspects of 2-Methoxy-2-(1,3-thiazol-4-yl)ethan-1-amine is its versatility in synthetic chemistry. The compound's reactivity allows for modifications at multiple sites, enabling the generation of a diverse library of derivatives with tailored biological properties. Researchers have leveraged this flexibility to develop novel analogs that exhibit enhanced efficacy and reduced toxicity compared to parent compounds. For instance, studies have demonstrated that structural variations around the thiazole ring can significantly influence binding affinity to target proteins, underscoring the importance of precise molecular design.

In the realm of drug discovery, 2-Methoxy-2-(1,3-thiazol-4-yl)ethan-1-amine has been explored as a potential intermediate in the synthesis of bioactive molecules. Its amine functionality provides a site for further derivatization, allowing chemists to introduce additional pharmacophoric elements or optimize solubility and metabolic stability. The methoxy group also contributes to the molecule's lipophilicity-hydrophilicity balance, which is critical for drug absorption and distribution within biological systems. These attributes make it an attractive candidate for preclinical studies aimed at identifying new therapeutic agents.

Recent research has highlighted the role of thiazole derivatives in addressing emerging therapeutic challenges. For example, studies have shown that certain thiazole-based compounds can inhibit kinases involved in cancer progression or modulate inflammatory pathways associated with autoimmune diseases. The mechanism of action often involves precise interactions with key enzymes or receptors, which can be fine-tuned by structural modifications. In this context, 2-Methoxy-2-(1,3-thiazol-4-yl)ethan-1-amine represents a promising starting point for developing next-generation therapeutics.

The synthesis of 2-Methoxy-2-(1,3-thiazol-4-ylenthanamino) involves multi-step organic transformations that highlight modern synthetic methodologies. Techniques such as cross-coupling reactions, nucleophilic substitutions, and cyclization strategies are commonly employed to construct the desired framework. Advances in green chemistry have also influenced these processes, with an emphasis on sustainable solvents and catalytic systems that minimize waste and energy consumption. Such innovations not only improve efficiency but also align with global efforts to promote environmentally responsible chemical synthesis.

The pharmacological evaluation of CAS No. 1598337 74 6 has revealed intriguing properties that warrant further investigation. Preclinical studies have demonstrated its potential as an antiproliferative agent by interfering with critical signaling pathways in cancer cells. Additionally, its ability to modulate immune responses has opened avenues for exploring its utility in treating inflammatory conditions. These findings underscore the importance of rigorous testing and validation to fully harness its therapeutic potential.

As computational biology continues to evolve, predictive models are being developed to accelerate the discovery process for molecules like 2-Methoxy 2 (13 Thiazol 4 yl Ethan 11 Amino). These models leverage large datasets and machine learning algorithms to forecast biological activity and optimize molecular design before experimental validation is required. Such tools are particularly valuable in identifying promising candidates early in the drug development pipeline, thereby reducing time-to-market and associated costs.

The future prospects for CAS No 1598337 74 6 are promising, with ongoing research focused on expanding its applications across multiple therapeutic domains. Collaborative efforts between academia and industry are driving innovation by combining expertise in synthetic chemistry with insights from structural biology and pharmacology. This interdisciplinary approach ensures that compounds like this one are thoroughly vetted for safety and efficacy before advancing to clinical trials.

In conclusion,2 Methoxy 21 (13 Thiazol 4 yl Ethanamino) stands as a testament to the ingenuity inherent in modern pharmaceutical research. Its unique structural features offer a rich foundation for developing novel therapeutics with significant societal impact. As scientific understanding deepens and new technologies emerge,CAS No 1598337 74 6 will undoubtedly play an increasingly pivotal role in shaping future treatments for complex diseases.